Cas no 81772-17-0 (3,5-Octadiynedioic acid)
3,5-Octadiynedioic acid structure
Product Name:3,5-Octadiynedioic acid
CAS No:81772-17-0
MF:C8H6O4
MW:166.130842685699
CID:2885486
Update Time:2025-03-17
3,5-Octadiynedioic acid Chemical and Physical Properties
Names and Identifiers
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- 3,5-Octadiynedioic acid
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- Inchi： 1S/C8H6O4/c9-7(10)5-3-1-2-4-6-8(11)12/h5-6H2,(H,9,10)(H,11,12)
- InChI Key： CBMDVMXYPLTTCS-UHFFFAOYSA-N
- SMILES： C(O)(=O)CC#CC#CCC(O)=O
Experimental Properties
- Density: 1.426±0.06 g/cm3(Predicted)
- Melting Point: 177 °C (decomp)
- Boiling Point: 451.4±30.0 °C(Predicted)
- pka: 2.95±0.10(Predicted)
3,5-Octadiynedioic acid Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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